N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[cyclohexyl(methylsulfonyl)amino]acetamide

• Molecular Formula: C16H20ClF3N2O3S
• Molecular Weight: 412.9 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[cyclohexyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C16H20ClF3N2O3S/c1-26(24,25)22(12-5-3-2-4-6-12)10-15(23)21-14-9-11(16(18,19)20)7-8-13(14)17/h7-9,12H,2-6,10H2,1H3,(H,21,23)
• InChI Key: ZUUYWRASNDSRPN-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)C2CCCCC2

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[cyclohexyl(methylsulfonyl)amino]acetamide, commonly known as CTAP, is a chemical compound that has gained significant attention in scientific research. CTAP is a selective antagonist for the mu-opioid receptor, which is involved in pain regulation, reward, and addiction.

Mechanism of Action

CTAP binds selectively to the mu-opioid receptor and blocks the activity of endogenous opioids, such as endorphins and enkephalins. By blocking the mu-opioid receptor, CTAP reduces the analgesic and rewarding effects of opioids. CTAP also inhibits the release of dopamine in the brain, which is involved in the reward pathway.
Biochemical and Physiological Effects
CTAP has been shown to have several biochemical and physiological effects. CTAP reduces the analgesic effect of opioids, making it a potential tool for developing new pain medications. CTAP also reduces the rewarding effects of opioids, which may help in developing new treatments for opioid addiction. CTAP has also been shown to reduce the respiratory depression caused by opioids, making it a potential treatment for opioid overdose.

Advantages and Limitations for Lab Experiments

CTAP has several advantages for lab experiments. It is a potent and selective antagonist for the mu-opioid receptor, making it an ideal tool for studying the receptor's function. CTAP is also stable and easy to synthesize, making it readily available for research. However, CTAP has some limitations. It has a short half-life, which may limit its use in some experiments. CTAP also has a low solubility, which may make it difficult to administer in some experiments.

Future Directions

There are several future directions for CTAP research. One potential direction is the development of new pain medications that target the mu-opioid receptor without causing addiction. Another direction is the development of new treatments for opioid addiction. CTAP may also be used to study the interaction between the mu-opioid receptor and other neurotransmitter systems, such as the dopamine system. Finally, CTAP may be used to study the role of the mu-opioid receptor in other physiological processes, such as mood regulation and immune function.
Conclusion
In conclusion, CTAP is a chemical compound that has gained significant attention in scientific research. CTAP is a selective antagonist for the mu-opioid receptor and has been extensively used to study the receptor's function and its role in pain regulation, reward, and addiction. CTAP has several advantages for lab experiments, but also has some limitations. There are several future directions for CTAP research, including the development of new pain medications and treatments for opioid addiction.

Synthesis Methods

The synthesis of CTAP involves several steps, including the reaction of 2-chloro-5-(trifluoromethyl)aniline with sodium hydride, followed by the reaction with 2-aminoacetamide. The resulting product is then reacted with cyclohexyl methyl sulfone, and the final product is obtained after purification by column chromatography.

Scientific Research Applications

CTAP has been extensively used in scientific research to study the mu-opioid receptor and its role in pain regulation, reward, and addiction. CTAP has been shown to be a potent and selective antagonist for the mu-opioid receptor, making it an ideal tool for studying the receptor's function. CTAP has also been used to investigate the effects of opioid drugs and their potential for addiction.